![molecular formula C17H13BrNO3+ B271384 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium](/img/structure/B271384.png)
3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been explored in detail.
Mechanism of Action
The mechanism of action of 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium is not fully understood. However, it has been suggested that this compound may act by inhibiting the growth of microorganisms and cancer cells. This inhibition may be due to the disruption of key cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. This compound has been found to inhibit the growth of a wide range of microorganisms and cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect may be due to the disruption of key cellular processes, such as DNA replication and protein synthesis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium in lab experiments is its antimicrobial and anticancer properties. This compound has been shown to be effective against a wide range of microorganisms and cancer cells, making it a potential candidate for the development of new antibiotics and cancer therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route to minimize toxicity.
Future Directions
There are several future directions for further research on 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium. One potential direction is to further explore the mechanism of action of this compound. By understanding how this compound inhibits the growth of microorganisms and cancer cells, researchers may be able to develop more effective therapies. Additionally, further studies are needed to determine the optimal dosage and administration route to minimize toxicity. Finally, researchers may also explore the potential applications of this compound in other areas of scientific research, such as drug discovery and development.
Synthesis Methods
The synthesis of 3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium can be achieved using various methods. One of the most commonly used methods involves the reaction of 2-aminobenzoic acid with 3,4-dihydroxybenzaldehyde in the presence of a brominating agent. This reaction leads to the formation of the quinoline ring system with a bromine atom at the 3-position. The resulting compound is then reacted with ethyl oxalyl chloride to introduce the oxoethyl group at the 2-position, leading to the formation of this compound.
Scientific Research Applications
3-Bromo-1-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]quinolinium has been studied for its potential applications in scientific research. This compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. Additionally, this compound has been shown to have anticancer properties, making it a potential candidate for the development of new cancer therapies.
properties
Molecular Formula |
C17H13BrNO3+ |
---|---|
Molecular Weight |
359.2 g/mol |
IUPAC Name |
2-(3-bromoquinolin-1-ium-1-yl)-1-(3,4-dihydroxyphenyl)ethanone |
InChI |
InChI=1S/C17H12BrNO3/c18-13-7-11-3-1-2-4-14(11)19(9-13)10-17(22)12-5-6-15(20)16(21)8-12/h1-9H,10H2,(H-,20,21,22)/p+1 |
InChI Key |
RKDIGLLGBDXGQU-UHFFFAOYSA-O |
SMILES |
C1=CC=C2C(=C1)C=C(C=[N+]2CC(=O)C3=CC(=C(C=C3)O)O)Br |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=[N+]2CC(=O)C3=CC(=C(C=C3)O)O)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.